Cas no 734528-30-4 (methyl 4-(2-aminoethyl)-3-chlorobenzoate)

• Product Name: methyl 4-(2-aminoethyl)-3-chlorobenzoate
• CAS No: 734528-30-4
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5563877
• PubChem ID: 10998363
• Update Time: 2025-10-28

methyl 4-(2-aminoethyl)-3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-aminoethyl)-3-chloro-, methyl ester
• methyl 4-(2-aminoethyl)-3-chlorobenzoate

• Inchi： 1S/C10H12ClNO2/c1-14-10(13)8-3-2-7(4-5-12)9(11)6-8/h2-3,6H,4-5,12H2,1H3
• InChI Key： QOPOWNUGROBHDZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CCN)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-(2-aminoethyl)-3-chlorobenzoate

Methyl 4-(2-Aminoethyl)-3-Chlorobenzoate: A Comprehensive Overview

Methyl 4-(2-aminoethyl)-3-chlorobenzoate, with the CAS number 734528-30-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoate ester group with an aminoethyl substituent and a chlorine atom. The benzoate ester moiety is a common structural element in many pharmaceutical agents, while the aminoethyl group introduces potential for bioactivity and reactivity. The presence of the chlorine atom at the meta position further enhances the compound's chemical properties, making it a valuable substrate for various synthetic and analytical studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of methyl 4-(2-aminoethyl)-3-chlorobenzoate. One such approach involves the Friedel-Crafts alkylation reaction, which allows for the precise introduction of the aminoethyl group onto the aromatic ring. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. Additionally, researchers have investigated the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining product quality.

The compound's pharmacological properties have been extensively studied in recent years. Methyl 4-(2-aminoethyl)-3-chlorobenzoate has shown potential as a precursor in drug design, particularly in the development of agents targeting central nervous system disorders. Its ability to cross the blood-brain barrier has been highlighted in several preclinical studies, suggesting its utility in treating conditions such as epilepsy and neurodegenerative diseases. Furthermore, the compound has demonstrated moderate anti-inflammatory activity, making it a candidate for anti-inflammatory drug development.

In terms of toxicity studies, methyl 4-(2-aminoethyl)-3-chlorobenzoate has undergone rigorous evaluation to assess its safety profile. Acute toxicity studies in rodents indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed. Chronic toxicity studies are currently underway to further evaluate its long-term safety profile. These findings underscore the compound's potential as a safe and effective therapeutic agent.

The application of methyl 4-(2-aminoethyl)-3-chlorobenzoate extends beyond pharmacology into materials science. Researchers have explored its use as a building block for constructing advanced materials, such as stimuli-responsive polymers and self-healing materials. The compound's ability to undergo reversible chemical transformations under specific conditions makes it an ideal candidate for these applications. Recent breakthroughs in this area have been documented in high-impact journals, highlighting its versatility across multiple disciplines.

Looking ahead, methyl 4-(2-aminoethyl)-3-chlorobenzoate is poised to play a pivotal role in future research endeavors. Its unique combination of chemical properties and biological activity positions it as a promising lead compound for drug discovery programs. Moreover, its potential applications in materials science open new avenues for innovation across diverse industries.